Cas no 191351-65-2 (1-(2-Ethoxyethyl)piperidin-4-ol)

• Product Name: 1-(2-Ethoxyethyl)piperidin-4-ol
• CAS No: 191351-65-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 4709605
• Update Time: 2025-10-21

1-(2-Ethoxyethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)piperidin-4-ol
• 1-(2-Ethoxyethyl)piperidin-4-ol

• Inchi： 1S/C9H19NO2/c1-2-12-8-7-10-5-3-9(11)4-6-10/h9,11H,2-8H2,1H3
• InChI Key： WKBABWQTVFVQQK-UHFFFAOYSA-N
• SMILES： OC1CCN(CCOCC)CC1

Computed Properties

• Exact Mass: 173.141578849 g/mol
• Monoisotopic Mass: 173.141578849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7
• Molecular Weight: 173.25

Additional information on 1-(2-Ethoxyethyl)piperidin-4-ol

Introduction to 1-(2-Ethoxyethyl)piperidin-4-ol (CAS No: 191351-65-2)

The compound 1-(2-Ethoxyethyl)piperidin-4-ol (CAS No: 191351-65-2) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its piperidine ring structure with a hydroxyl group at the 4-position and an ethoxyethyl substituent at the 2-position, exhibits a unique combination of physical and chemical properties that make it suitable for various applications.

Recent studies have highlighted the potential of 1-(2-Ethoxyethyl)piperidin-4-ol in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The piperidine ring, a six-membered saturated heterocyclic amine, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The ethoxyethyl group introduces additional functionality, enhancing the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most promising areas of research involving 1-(2-Ethoxyethyl)piperidin-4-ol is its role as a precursor in the synthesis of more complex molecules. For instance, this compound can serve as a building block for constructing larger heterocyclic frameworks or for modifying existing drug candidates to improve their pharmacokinetic profiles. Its ability to undergo various chemical transformations, such as alkylation, acylation, and oxidation reactions, makes it an invaluable intermediate in organic synthesis.

Moreover, 1-(2-Ethoxyethyl)piperidin-4-ol has been investigated for its potential in catalysis. The hydroxyl group at the 4-position can act as a nucleophilic site, facilitating catalytic processes in asymmetric synthesis or enantioselective reactions. This property has led researchers to explore its use in developing more efficient and sustainable catalysts for industrial applications.

In terms of physical properties, 1-(2-Ethoxyethyl)piperidin-4-ol exhibits a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which aligns with its intended use as an intermediate or precursor in synthetic chemistry.

From an environmental perspective, understanding the fate and behavior of 1-(2-Ethoxyethyl)piperidin-4-ol in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 1-(2-Ethoxyethyl)piperidin-4-ol (CAS No: 191351-65-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an attractive candidate for further research and development in areas ranging from drug discovery to catalysis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.